Cas no 2227859-40-5 ((1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 2227859-40-5
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 6253653
• PubChem ID: 93512669
• Update Time: 2025-10-19

(1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol
• 2227859-40-5
• EN300-1780361

• Inchi： 1S/C5H8N2OS/c6-1-5(8)4-2-9-3-7-4/h2-3,5,8H,1,6H2/t5-/m0/s1
• InChI Key： FETUKTSGBFOXNJ-YFKPBYRVSA-N
• SMILES： S1C=NC(=C1)[C@H](CN)O

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.4Ų

Additional information on (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol (CAS No. 2227859-40-5)

The compound (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol, identified by its CAS number 2227859-40-5, is a chiral amino alcohol derivative featuring a 1,3-thiazole ring. This structural motif is of significant interest in medicinal chemistry and drug discovery due to its potential bioactivity and versatility in synthesis. The thiazole ring, a heterocyclic scaffold, is known for its presence in numerous pharmaceuticals and agrochemicals, making this compound a valuable intermediate for researchers.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. This compound's amino alcohol functionality is particularly noteworthy, as it serves as a key pharmacophore in many bioactive molecules. Researchers are increasingly exploring its applications in the development of antiviral agents, enzyme inhibitors, and small-molecule therapeutics, aligning with current trends in precision medicine.

The synthesis and characterization of CAS 2227859-40-5 have been topics of interest in organic chemistry forums and academic publications. Its stereochemical purity and regioselective reactivity are often highlighted, as these properties are critical for its utility in multi-step synthetic routes. Additionally, the compound's solubility and stability under various conditions are frequently discussed, as these factors influence its applicability in industrial and laboratory settings.

From an SEO perspective, queries such as "thiazole derivatives in drug discovery" and "chiral amino alcohol synthesis" reflect the growing curiosity around this compound. Its relevance to green chemistry and sustainable synthesis also resonates with contemporary research priorities. Furthermore, the compound's potential role in catalysis and ligand design has sparked discussions in scientific communities, underscoring its interdisciplinary importance.

In summary, (1S)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol (CAS 2227859-40-5) represents a promising scaffold for innovative chemical and pharmaceutical applications. Its unique structural features and synthetic adaptability position it as a compound of enduring interest in both academic and industrial research landscapes.